Cas no 2172072-80-7 (1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol)

• Product Name: 1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol
• CAS No: 2172072-80-7
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6449210
• PubChem ID: 165598889
• Update Time: 2025-10-21

1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol
• 1-[3-(hydroxymethyl)azetidin-3-yl]-3,3,5-trimethylcyclohexan-1-ol
• 2172072-80-7
• EN300-1647384

• Inchi： 1S/C13H25NO2/c1-10-4-11(2,3)6-13(16,5-10)12(9-15)7-14-8-12/h10,14-16H,4-9H2,1-3H3
• InChI Key： SMMZXUPXSNMMRG-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)(C)C1)C1(CO)CNC1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol

Research Brief on 1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol (CAS: 2172072-80-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small molecules with potential therapeutic applications. Among these, the compound 1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol (CAS: 2172072-80-7) has emerged as a promising candidate due to its unique structural features and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound 1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol belongs to a class of azetidine derivatives, which are known for their versatility in medicinal chemistry. Recent studies have demonstrated that this compound exhibits notable activity as a modulator of specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Its structural complexity, featuring both azetidine and cyclohexanol moieties, contributes to its unique binding affinity and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol, optimizing reaction conditions to achieve higher yields and purity. The study also investigated the compound's pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models. These findings suggest its potential as a lead compound for further development.

Another key area of research has been the compound's mechanism of action. Preliminary data indicate that it may interact with G-protein-coupled receptors (GPCRs) and inhibit specific kinases, making it a candidate for treating conditions such as chronic pain and autoimmune diseases. However, further in vivo studies are required to validate these effects and assess any potential toxicity.

In conclusion, 1-3-(hydroxymethyl)azetidin-3-yl-3,3,5-trimethylcyclohexan-1-ol (CAS: 2172072-80-7) represents a promising avenue for drug discovery, with its unique chemical structure and biological activity warranting further investigation. Future research should focus on elucidating its full therapeutic potential and optimizing its properties for clinical applications.